Cas no 134786-57-5 ((2E)-3-(3-methoxythiophen-2-yl)prop-2-enoic acid)

• Product Name: (2E)-3-(3-methoxythiophen-2-yl)prop-2-enoic acid
• CAS No: 134786-57-5
• MF: C₈H₈O₃S
• MW: 184.212321281433
• CID: 6525786
• PubChem ID: 14888373
• Update Time: 2025-05-20

(2E)-3-(3-methoxythiophen-2-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(3-methoxythiophen-2-yl)prop-2-enoic acid
• EN300-1457135
• 134786-57-5

• Inchi： 1S/C8H8O3S/c1-11-6-4-5-12-7(6)2-3-8(9)10/h2-5H,1H3,(H,9,10)/b3-2+
• InChI Key： SCQMCTOTULNCLQ-NSCUHMNNSA-N
• SMILES： S1C=CC(=C1/C=C/C(=O)O)OC

Computed Properties

• Exact Mass: 184.01941529g/mol
• Monoisotopic Mass: 184.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 74.8Ų

Additional information on (2E)-3-(3-methoxythiophen-2-yl)prop-2-enoic acid

Introduction to CAS No. 134786-57-5: (2E)-3-(3-methoxythiophen-2-yl)prop-2-enoic Acid

The compound CAS No. 134786-57-5, also known as (2E)-3-(3-methoxythiophen-2-yl)prop-2-enoic acid, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of thiophene derivatives, which have gained considerable attention in recent years due to their unique electronic properties and versatility in chemical synthesis.

The molecular structure of (2E)-3-(3-methoxythiophen-2-yl)prop-2-enoic acid consists of a thiophene ring substituted with a methoxy group at the 3-position and an alpha,beta-unsaturated carboxylic acid moiety at the 2-position. This configuration imparts the molecule with both aromatic and conjugated double bond characteristics, making it highly reactive in various chemical reactions. The presence of the methoxy group introduces additional electronic effects, further modulating the molecule's reactivity and stability.

Recent studies have highlighted the potential of thiophene derivatives like CAS No. 134786-57-5 in the field of materials science, particularly in the development of advanced polymers and organic semiconductors. The conjugated system in this compound allows for efficient charge transport, making it a promising candidate for use in flexible electronics and optoelectronic devices. Researchers have also explored its application as a precursor for synthesizing more complex molecules with tailored properties.

In addition to its material science applications, (2E)-3-(3-methoxythiophen-2-yl)prop-2-en oic acid has shown potential in the pharmaceutical industry. Its structure resembles certain bioactive compounds, suggesting that it could serve as a lead molecule for drug discovery. Recent investigations have focused on its ability to interact with specific biological targets, such as enzymes and receptors, potentially leading to new therapeutic agents.

The synthesis of CAS No. 134786-57 -5 typically involves multi-step organic reactions, including Friedel-Crafts alkylation, oxidation, and conjugate addition processes. These methods have been optimized to achieve high yields and purity, ensuring that the compound is suitable for both research and industrial applications. Moreover, advancements in green chemistry have enabled the development of more sustainable synthesis routes for this compound.

From an environmental perspective, the stability and biodegradability of (2E)-3-(3-methoxythiophen -2 -yl)prop -2 -enoic acid are critical factors to consider. Preliminary studies indicate that this compound exhibits moderate biodegradability under aerobic conditions, which aligns with current environmental regulations and sustainability goals.

In conclusion, CAS No. 134786 -57 -5 stands out as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application research, positions it as a valuable compound for future innovations in materials science, pharmaceuticals, and beyond.